molecular formula C9H10INO B14826187 3-Cyclopropoxy-4-iodoaniline

3-Cyclopropoxy-4-iodoaniline

Cat. No.: B14826187
M. Wt: 275.09 g/mol
InChI Key: LSXVUFPKBCKSFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Cyclopropoxy-4-iodoaniline (CAS 1243470-13-4) is a halogenated aromatic amine with the molecular formula C₉H₁₀INO and a molecular weight of 275.09 g/mol . It is characterized by a cyclopropoxy substituent at the 3-position and an iodine atom at the 4-position of the aniline ring. The compound is synthesized for research applications, particularly in medicinal chemistry and materials science, where its unique steric and electronic properties are leveraged. Synblock, a supplier, lists its purity as NLT 98% and recommends storage in a dry, sealed environment to maintain stability .

Properties

Molecular Formula

C9H10INO

Molecular Weight

275.09 g/mol

IUPAC Name

3-cyclopropyloxy-4-iodoaniline

InChI

InChI=1S/C9H10INO/c10-8-4-1-6(11)5-9(8)12-7-2-3-7/h1,4-5,7H,2-3,11H2

InChI Key

LSXVUFPKBCKSFC-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=CC(=C2)N)I

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclopropoxy-4-iodoaniline typically involves the iodination of aniline derivatives. One common method includes the catalytic hydrogenation of 1-iodo-4-nitrobenzene using Ru-based nanoparticles . Another approach involves the rearrangement of para-iodoaniline to ortho-iodoaniline using hydroiodic acid in a solvent .

Industrial Production Methods: Industrial production methods for 3-Cyclopropoxy-4-iodoaniline often utilize continuous flow processes to ensure high yield and purity. For example, the use of Ru-Sn/Al2O3 catalysts in a continuous flow process has been shown to achieve high yields of 4-iodoaniline .

Chemical Reactions Analysis

Types of Reactions: 3-Cyclopropoxy-4-iodoaniline undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

3-Cyclopropoxy-4-iodoaniline has several applications in scientific research:

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-iodoaniline involves its interaction with various molecular targets. The iodine atom can participate in halogen bonding, influencing the compound’s reactivity and binding affinity. The cyclopropoxy group can also affect the compound’s steric and electronic properties, modulating its interactions with enzymes and receptors .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Comparative analysis of 3-Cyclopropoxy-4-iodoaniline with analogous compounds highlights differences in reactivity, solubility, and steric effects. Below is a detailed comparison based on structural analogs:

Key Structural Analogs

4-Iodoaniline (C₆H₆IN): Lacks the cyclopropoxy group, simplifying synthesis but reducing steric bulk.

3-Methoxy-4-iodoaniline (C₇H₈INO): Replaces cyclopropoxy with methoxy, altering electronic effects.

3-Cyclopropoxy-4-bromoaniline (C₉H₁₀BrNO): Substitutes iodine with bromine, reducing molecular weight (259.09 g/mol) and polarizability.

Property Comparison Table

Property 3-Cyclopropoxy-4-iodoaniline 4-Iodoaniline 3-Methoxy-4-iodoaniline 3-Cyclopropoxy-4-bromoaniline
Molecular Weight 275.09 g/mol 219.03 g/mol 249.05 g/mol 259.09 g/mol
Halogen Iodine (I) Iodine (I) Iodine (I) Bromine (Br)
Substituent Cyclopropoxy (-O-C₃H₅) None Methoxy (-OCH₃) Cyclopropoxy (-O-C₃H₅)
Steric Bulk High (cyclopropane ring strain) Low Moderate High
Expected Solubility Low (non-polar substituent) Moderate Moderate (polar group) Low

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.